Cas no 2034596-58-0 (N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide)

N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide is a heterocyclic compound featuring a fused tetrahydroquinazoline core linked to a piperidine moiety and a furan-3-carboxamide substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme or receptor interactions due to its rigid polycyclic framework and hydrogen-bonding capabilities. The 2-methyl group on the quinazoline ring may enhance metabolic stability, while the furan carboxamide moiety offers additional binding interactions. Its synthetic versatility allows for further derivatization, making it a candidate for exploratory research in drug discovery or biochemical probe development. The compound's defined stereochemistry and purity are critical for reproducible pharmacological studies.
N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide structure
2034596-58-0 structure
Product Name:N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide
CAS No:2034596-58-0
MF:C19H24N4O2
MW:340.419464111328
CID:5355762
Update Time:2025-10-24

N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)furan-3-carboxamide
    • N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide
    • Inchi: 1S/C19H24N4O2/c1-13-20-17-5-3-2-4-16(17)18(21-13)23-9-6-15(7-10-23)22-19(24)14-8-11-25-12-14/h8,11-12,15H,2-7,9-10H2,1H3,(H,22,24)
    • InChI Key: MRUSBJNPRQXPPG-UHFFFAOYSA-N
    • SMILES: O=C(C1=COC=C1)NC1CCN(C2C3=C(CCCC3)N=C(C)N=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 466
  • XLogP3: 2.9
  • Topological Polar Surface Area: 71.3

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Additional information on N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide

Comprehensive Overview of N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide (CAS No. 2034596-58-0)

In the rapidly evolving field of medicinal chemistry, N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide (CAS No. 2034596-58-0) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrahydroquinazoline and furan-3-carboxamide moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the pharmacological properties it may exhibit, making it a focal point in contemporary scientific literature.

The compound's piperidin-4-yl backbone, coupled with the 2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl group, suggests a high degree of specificity in binding to biological targets. This has led to speculation about its utility in addressing unmet medical needs, such as neurodegenerative diseases and inflammatory conditions. Recent studies have highlighted its potential as a modulator of key enzymatic pathways, though further validation is required to confirm these findings. The integration of furan-3-carboxamide into its structure further enhances its bioavailability, a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide involves multi-step organic transformations, including condensation and cyclization reactions. The compound's CAS No. 2034596-58-0 serves as a unique identifier in chemical databases, facilitating its tracking in research and regulatory contexts. Its molecular weight and logP values indicate favorable pharmacokinetic properties, which are essential for oral drug candidates. These attributes have spurred interest among pharmaceutical companies exploring novel small-molecule therapeutics.

In the context of current trends, the compound aligns with the growing demand for targeted therapies and precision medicine. Its potential to interact selectively with biological targets resonates with the shift toward personalized healthcare solutions. Additionally, the rise of AI-driven drug discovery has amplified the exploration of such compounds, as computational models predict their efficacy and safety profiles. This synergy between traditional chemistry and modern technology underscores the compound's relevance in today's research landscape.

Another area of interest is the compound's possible role in addressing antibiotic resistance, a global health crisis. Preliminary data suggest that derivatives of N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide may exhibit antimicrobial properties, though this remains speculative. The scientific community is keen to investigate whether its structural features can be harnessed to develop new classes of antimicrobial agents, particularly in the face of dwindling antibiotic pipelines.

Regulatory considerations for CAS No. 2034596-58-0 are also paramount. As with any investigational compound, rigorous testing is required to ensure its safety and efficacy. The compound's tetrahydroquinazoline core may pose challenges in terms of metabolic stability, necessitating further optimization. However, its promising preclinical data have positioned it as a candidate for advanced studies, including toxicology and formulation development.

In conclusion, N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-3-carboxamide represents a fascinating intersection of chemistry and biology. Its structural ingenuity and potential therapeutic applications make it a compelling subject for ongoing research. As the scientific community continues to unravel its mysteries, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.

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